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Compound of Interest

Compound Name: Formamide-13C,15N

Cat. No.: B1340008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isotopically labeled compound,

Formamide-¹³C,¹⁵N, with a focus on its molecular properties. This information is critical for its

application in various research and development settings, including its use as a tracer, in the

synthesis of labeled pharmaceuticals, and as a solvent in sensitive analytical techniques.

Core Molecular Data
Formamide-¹³C,¹⁵N is a stable isotope-labeled version of formamide, where the carbon atom is

replaced with Carbon-13 (¹³C) and the nitrogen atom is replaced with Nitrogen-15 (¹⁵N). This

labeling provides a distinct mass signature that is invaluable for tracing and metabolic studies.

Molecular Weight and Composition
The molecular weight of Formamide-¹³C,¹⁵N is 47.03 g/mol .[1][2] This value is derived from the

sum of the atomic masses of its constituent isotopes. The chemical formula for this compound

is H¹³CO¹⁵NH₂.[1]

The table below details the isotopic composition and contribution of each element to the overall

molecular weight.
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Atom Isotope Quantity
Isotopic Mass
(amu)

Total Mass
Contribution
(amu)

Carbon ¹³C 1 ~13.00335 ~13.00335

Oxygen ¹⁶O 1 ~15.99491 ~15.99491

Nitrogen ¹⁵N 1 ~15.00011 ~15.00011

Hydrogen ¹H 3 ~1.00783 ~3.02349

Total ~47.02186

Note: The molecular weight provided by commercial suppliers (47.03 g/mol ) is a rounded

value.

Structural Representation
The chemical structure of Formamide-¹³C,¹⁵N is identical to that of standard formamide, with

the exception of the isotopic labeling of the carbon and nitrogen atoms.
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Caption: Chemical structure of Formamide-¹³C,¹⁵N.

Experimental Protocols
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The utilization of Formamide-¹³C,¹⁵N in experimental settings often involves its incorporation as

an internal standard in mass spectrometry-based assays or as a tracer in metabolic pathway

analysis.

General Protocol for Use as an Internal Standard in LC-
MS

Preparation of Stock Solution: Accurately weigh a known amount of Formamide-¹³C,¹⁵N and

dissolve it in a suitable solvent (e.g., methanol, acetonitrile, or water) to prepare a stock

solution of known concentration.

Preparation of Working Standard Solutions: Perform serial dilutions of the stock solution to

create a series of working standard solutions at concentrations relevant to the expected

analyte concentration range.

Sample Preparation: To each unknown sample, and to each calibration and quality control

sample, add a fixed and known amount of the Formamide-¹³C,¹⁵N internal standard solution.

LC-MS Analysis: Analyze the samples using a validated Liquid Chromatography-Mass

Spectrometry (LC-MS) method. Monitor the mass transitions for both the unlabeled analyte

and the ¹³C,¹⁵N-labeled internal standard.

Data Analysis: Quantify the analyte by calculating the ratio of the peak area of the analyte to

the peak area of the internal standard. This ratio is then used to determine the concentration

of the analyte from the calibration curve.
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Caption: Workflow for using Formamide-¹³C,¹⁵N as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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